Cas no 1126-79-0 (n-Butyl phenyl ether)

n-Butyl phenyl ether Properties

Names and Identifiers

• n-Butyl phenyl ether
• n-Butoxybenzene
• Butyl Phenyl Ether
• Butoxybenzene
• Benzene,butoxy
• Butoxyphenyl
• Ether,butyl phenyl
• n-butyloxybenzene
• Phenyl butyl ether
• J-002817
• BRN 1635559
• F87431
• CS-0204434
• Q27279741
• NSC 8467
• AI3-00446
• MFCD00009438
• B0927
• BUTYLOXYBENZENE
• F0001-0276
• AS-81526
• SCHEMBL36192
• NS00023653
• A802631
• Ether, butyl phenyl
• AKOS002710507
• DTXSID0022149
• FT-0623298
• WLN: 4OR
• N-BUTYL-PHENYL-ETHER
• 1126-79-0
• Benzene, butoxy-
• butoxy-benzene
• 1-Phenoxybutane
• Butyl phenyl ether, 99%
• 4-06-00-00558 (Beilstein Handbook Reference)
• EINECS 214-426-1
• UNII-H804A5426K
• phenyl n-butyl ether
• H804A5426K
• NSC-8467
• n-Butylphenylether
• BAA12679
• NSC8467
• (butyloxy)benzene
• benzene, n-butoxy-
• DB-041112
• DTXCID202149
• BUTYL PHENYL ETHER
• +Expand

• MDL： MFCD00009438
• InChIKey： YFNONBGXNFCTMM-UHFFFAOYSA-N
• Inchi： 1S/C10H14O/c1-2-3-9-11-10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• SMILES： CCCCOC1=CC=CC=C1
• BRN： 1635559

Computed Properties

• Exact Mass: 150.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 150.104
• Heavy Atom Count: 11
• Complexity: 84.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 2.86550
• PSA: 9.23000
• Refractive Index: n20/D 1.497(lit.)
• Boiling Point: 210°C(lit.)
• Melting Point: −19 °C (lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Colorless liquid with aromatic smell.
• Solubility: Soluble in ethanol, ether, acetone, insoluble in water.
• Density: 0.935 g/mL at 25 °C(lit.)

n-Butyl phenyl ether Security Information

• RTECS：KN5300000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： N
• Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 51/53
• TSCA：Yes

n-Butyl phenyl ether Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%